Cas no 52172-19-7 (7-Hydroxy Prochlorperazine)

• Product Name: 7-Hydroxy Prochlorperazine
• CAS No: 52172-19-7
• MF: C₂₀H₂₄ClN₃OS
• MW: 389.94206237793
• CID: 826055
• PubChem ID: 12333094
• Update Time: 2025-10-29

7-Hydroxy Prochlorperazine Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Prochlorperazine
• 8-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazin-3-ol
• 7-Hydroxyprochlorperazin
• 8-Chloro-10-[3-(4-methyl-1-piperazinyl)propyl]-10H-phenothiazin-3-ol
• 8-chloro-10-[3-(4-methyl-piperazin-1-yl)-propyl]-10H-phenothiazin-3-ol
• Prochlorperazine 7-Hydroxide
• DTXSID00490866
• 8-Chloro-10-(3-(4-methylpiperazin-1-yl)propyl)-10H-phenothiazin-3-ol
• 8-Chloro-10-(3-(4-methylpiperazin-1-yl)propyl)phenothiazin-3-ol
• 8-Chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-10H-phenothiazin-3-ol
• 52172-19-7
• 8-CHLORO-10-[3-(4-METHYL-(PIPERAZIN-1-YL))PROPYL]-10H-PHENOTHIAZIN-3-OL
• 8-Chloro-10-(3-(4-methyl-(piperazin-1-yl))propyl)-10H-phenothiazin-3-ol
• 0786QQC55N
• Q27236277
• 8-CHLORO-10-[3-(4-METHYLPIPERAZIN-1-YL)PROPYL]-10H-PHENOTHIAZIN-3-OL
• 7-Hydroxyprochlorperazine
• UNII-0786QQC55N
• 10H-Phenothiazin-3-ol, 8-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-
• CHEBI:191053
• AKOS030240519
• CHEMBL3544844

• Inchi： 1S/C20H24ClN3OS/c1-22-9-11-23(12-10-22)7-2-8-24-17-5-4-16(25)14-20(17)26-19-6-3-15(21)13-18(19)24/h3-6,13-14,25H,2,7-12H2,1H3
• InChI Key： BRUHMTGXYBUCRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC(=CC=1S2)O)CCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 389.13300
• Monoisotopic Mass: 389.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• Melting Point: 196-1970C
• PSA: 55.25000
• LogP: 4.22660

Additional information on 7-Hydroxy Prochlorperazine

Comprehensive Overview of 7-Hydroxy Prochlorperazine (CAS No. 52172-19-7): Properties, Applications, and Research Insights

7-Hydroxy Prochlorperazine (CAS No. 52172-19-7) is a biologically active metabolite of prochlorperazine, a well-known phenothiazine derivative. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential therapeutic applications and unique chemical properties. With the growing interest in metabolite studies and drug metabolism, 7-Hydroxy Prochlorperazine serves as a critical subject for understanding pharmacokinetics and pharmacodynamics.

The molecular structure of 7-Hydroxy Prochlorperazine features a hydroxyl group at the 7-position of the phenothiazine ring, which enhances its polarity and influences its binding affinity to receptors. Researchers have explored its role in central nervous system (CNS) modulation, particularly in relation to dopamine and serotonin receptors. This aligns with current trends in neuropharmacology and precision medicine, where metabolites are increasingly recognized for their diagnostic and therapeutic value.

In recent years, the demand for high-purity reference standards like 7-Hydroxy Prochlorperazine has surged, driven by advancements in analytical chemistry and LC-MS/MS techniques. Laboratories prioritize this compound for method validation and bioequivalence studies, especially in generic drug development. Its CAS No. 52172-19-7 is frequently searched in scientific databases, reflecting its relevance in quality control protocols.

Beyond pharmaceutical applications, 7-Hydroxy Prochlorperazine is studied for its antioxidant potential and structure-activity relationships (SAR). The hydroxyl group’s presence makes it a candidate for investigating oxidative stress mitigation—a hot topic in aging research and neurodegenerative disease models. These interdisciplinary connections make it a versatile compound in both academia and industry.

From a synthetic chemistry perspective, the production of 7-Hydroxy Prochlorperazine involves precise regioselective hydroxylation, often requiring optimized catalysts. This aligns with the broader shift toward green chemistry and sustainable synthesis, addressing environmental concerns in chemical manufacturing. Researchers also explore its stability profiles under varying pH conditions, crucial for formulation science.

The compound’s nomenclature, including variants like 7-OH Prochlorperazine or Prochlorperazine-7-ol, often appears in literature searches alongside questions about its solubility, spectral data, and regulatory status. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), reflecting compliance with GLP standards.

Emerging studies link 7-Hydroxy Prochlorperazine to personalized medicine, particularly in pharmacogenomics. Variations in its metabolic clearance rates among populations underscore its utility in therapeutic drug monitoring (TDM). Such applications resonate with the increasing focus on patient-specific treatments and biomarker discovery.

In summary, 7-Hydroxy Prochlorperazine (CAS No. 52172-19-7) bridges multiple scientific domains—from drug development to molecular biology. Its continued study promises insights into metabolite efficacy and drug safety profiles, making it a compound of enduring relevance in modern research.